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Compound of Interest

Compound Name: Methyl 2-amino-3-chlorobenzoate

Cat. No.: B1311992 Get Quote

An In-depth Technical Guide to Methyl 2-amino-3-chlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and spectral data of Methyl 2-amino-3-chlorobenzoate, an important intermediate in the

pharmaceutical and agrochemical industries.

Chemical Structure and IUPAC Name
Methyl 2-amino-3-chlorobenzoate is an aromatic organic compound. The structure consists

of a benzene ring substituted with a methyl ester group, an amino group, and a chlorine atom.

IUPAC Name: methyl 2-amino-3-chlorobenzoate[1]

Synonyms: 2-Amino-3-chlorobenzoic acid methyl ester, Methyl 3-chloroanthranilate[2]

CAS Number: 77820-58-7[3][4]

Molecular Formula: C₈H₈ClNO₂[3][4]

Molecular Weight: 185.61 g/mol [2][3]

Chemical Structure:
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(A textual representation of the benzene ring with substituents at positions 1 (COOCH3), 2

(NH2), and 3 (Cl).)

Physicochemical Properties
The physical and chemical properties of Methyl 2-amino-3-chlorobenzoate are summarized

in the table below.

Property Value Reference

Appearance
Off-white crystalline powder or

tan waxy solid
[3][5]

Melting Point 35-37 °C [3][4]

Boiling Point 273.8 ± 20.0 °C (Predicted) [3][4]

Density 1.311 ± 0.06 g/cm³ (Predicted) [3][4]

Storage
Store under inert gas (Nitrogen

or Argon) at 2–8 °C
[3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound.

¹H NMR Spectroscopy
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

3.86 s - -OCH₃ (3H)

6.25 s - -NH₂ (2H)

6.57 t 7.93 Aromatic H (1H)

7.39 dd 7.81, 1.51 Aromatic H (1H)

7.79 dd 8.06, 1.51 Aromatic H (1H)

Solvent: CDCl₃,

Frequency: 400

MHz[3][5]

Mass Spectrometry
Ion m/z

[M+H]⁺ 185.95

Calculated for C₈H₈ClNO₂: 185.02[3][5]

FT-IR Spectroscopy
Wavenumber (cm⁻¹) Functional Group

~3400-3300 (two peaks) N-H stretch

~1710 C=O stretch (ester)

~1600, ~1450 C=C stretch (aromatic)

~750 C-Cl stretch

Data compiled from comparative analysis.[6]

Experimental Protocols: Synthesis
Several methods for the synthesis of Methyl 2-amino-3-chlorobenzoate have been reported.

Below are detailed protocols for two common approaches.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB9324266_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9324266.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9324266_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9324266.htm
https://www.benchchem.com/pdf/A_Comparative_Spectroscopic_Analysis_of_2_Amino_3_chlorobenzoic_Acid_Its_Precursors_and_Derivatives.pdf
https://www.benchchem.com/product/b1311992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis from 2-amino-3-chlorobenzoic acid
This method involves the esterification of 2-amino-3-chlorobenzoic acid using a methylating

agent in the presence of a base.

Workflow Diagram:

Start Materials:
2-amino-3-chlorobenzoic acid
Inorganic Base (e.g., K₂CO₃)
Organic Solvent (e.g., DMF)

Methylating Reagent (e.g., (CH₃)₂SO₄)

Dissolve 2-amino-3-chlorobenzoic
acid and base in solvent

at room temperature.

Step 1 Cool mixture to
5-10 °C and stir.

Step 2
Slowly add

methylating reagent
dropwise.

Step 3
Stir and react at

room temperature
for 4-8 hours.

Step 4
Pour reaction mixture

into water to
precipitate solid.

Step 5 Filter, wash with water,
and dry the solid product.

Step 6 Final Product:
Methyl 2-amino-3-chlorobenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 2-amino-3-chlorobenzoate.

Detailed Protocol:

In a suitable reaction flask, dissolve 30g (0.175 mol) of 2-amino-3-chlorobenzoic acid and

17.3g (0.125 mol) of potassium carbonate in 150g of DMF at room temperature.[7][8][9]

Cool the resulting mixture to 10°C and stir for 30 minutes.[7][8][9]

Slowly add 22.4g (0.178 mol) of dimethyl sulfate dropwise to the mixture.[7][8][9]

After the addition is complete, allow the mixture to warm to room temperature and continue

stirring for 6 hours.[7][8][9]

Pour the reaction mixture into 400mL of water, which will cause a white solid to precipitate.[7]

Stir the suspension for 1 hour, then collect the solid by filtration.

Wash the filter cake with water and dry to yield the final product, Methyl 2-amino-3-
chlorobenzoate.[7] (Typical yield: 95.0%, Purity by HPLC: 97%).[7][8]

Synthesis from Methyl 3-chloro-2-nitrobenzoate
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This alternative route involves the reduction of a nitro-substituted precursor.

Logical Relationship Diagram:

Precursor:
Methyl 3-chloro-2-nitrobenzoate

Process:
Reduction of Nitro Group (-NO₂)

via Reflux

is reduced by

Reagents:
Iron powder (Fe)

Ethanol/Acetic Acid (Solvent)

Product:
Methyl 2-amino-3-chlorobenzoate

yields

Click to download full resolution via product page

Caption: Logical flow of the reduction synthesis route.

Detailed Protocol:

To a solution of 2.5g (11.6 mmol) of methyl 3-chloro-2-nitrobenzoate in a mixture of 100 mL

ethanol and 100 mL acetic acid, add 1.94g (34.8 mmol) of iron powder at room temperature.

[3][5]

Heat the suspension to reflux for 2 hours under a nitrogen atmosphere.[3][5]

After the reaction is complete, cool the mixture to room temperature and partially remove the

solvent using a rotary evaporator.[3][5]

Partition the resulting residue between 300 mL of ethyl acetate and 200 mL of water.[3][5]

Separate the organic phase and wash it sequentially with 50 mL of 1N aqueous sodium

hydroxide and 50 mL of brine.[3][5]
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a

rotary evaporator to obtain the target product as a tan oily substance that solidifies upon

standing.[3][5] (Typical yield: 79%).[3][5]

Applications
Methyl 2-amino-3-chlorobenzoate serves as a key intermediate in the synthesis of various

chemical products. Its primary application is in the production of pharmaceuticals and

pesticides.[3][4][5] It is a crucial building block for synthesizing more complex molecules due to

the reactive amino and ester functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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